N-(2H-1,3-benzodioxol-5-yl)-2-[8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[8-(4-chlorobenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide
• InChI: InChI=1S/C27H19ClN2O7/c28-16-3-1-15(2-4-16)26(32)19-12-30(13-25(31)29-17-5-6-21-22(9-17)37-14-36-21)20-11-24-23(34-7-8-35-24)10-18(20)27(19)33/h1-6,9-12H,7-8,13-14H2,(H,29,31)
• InChI Key: GXWYJXYMAOPRBI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N(C=C(C3=O)C(=O)C4=CC=C(C=C4)Cl)CC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C27H19ClN2O7
• Molecular Weight: 518.9 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-2-[8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide is a useful research compound. Its molecular formula is C27H19ClN2O7 and its molecular weight is 518.91. The purity is usually 95%.
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Scientific Research Applications

Novel Ligand Synthesis for Asymmetric Hydrogenation

Research by Imamoto et al. (2012) focused on the synthesis of rigid P-chiral phosphine ligands for rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes. The study highlighted the development of ligands that led to the efficient preparation of chiral pharmaceutical ingredients, demonstrating significant applications in medicinal chemistry and drug synthesis without directly addressing drug use or side effects (Imamoto et al., 2012).

Structural Studies on Co-crystals and Salts

Karmakar et al. (2009) examined the structural aspects of co-crystals and salts involving quinoline derivatives, which are structurally related to the compound of interest. The study provided insights into the formation and properties of these complexes, potentially useful for material science and pharmaceutical formulation research, without focusing on drug dosages or side effects (Karmakar et al., 2009).

Synthesis of α-(Acyloxy)-α-(quinolin-4-yl)acetamides

Research conducted by Taran et al. (2014) involved the synthesis of novel α-(acyloxy)-α-(quinolin-4-yl)acetamides using a three-component reaction, illustrating the compound's utility in synthesizing complex molecules with potential pharmacological applications. This study, too, refrained from discussing specific drug usage or side effects (Taran et al., 2014).

Antimalarial and COVID-19 Drug Research

A theoretical investigation by Fahim and Ismael (2021) explored antimalarial sulfonamides as potential COVID-19 drugs using computational calculations and molecular docking studies. The study represents an example of the compound's application in researching treatments for infectious diseases, focusing on molecular interactions rather than direct drug administration or side effects (Fahim & Ismael, 2021).